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A comprehensive analysis of recent studies reveals the varied biological activities of

Eriodictyol 7-O-glucuronide and its related glycoside derivatives across several human and

murine cell lines. This guide synthesizes key findings on the anti-inflammatory, anti-allergic,

and antioxidant properties of these compounds, providing researchers, scientists, and drug

development professionals with a valuable comparative resource. The data highlights the

potential of eriodictyol metabolites in therapeutic applications, warranting further investigation

into their mechanisms of action.

Quantitative Data Summary
The following tables summarize the key quantitative findings from studies investigating the

effects of Eriodictyol 7-O-glucuronide and its glucoside form on various cell lines.

Table 1: Anti-Allergic and Anti-inflammatory Activity of Eriodictyol 7-O-β-d-glucuronide (EDG) in

KU812F Cells

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1247359?utm_src=pdf-interest
https://www.benchchem.com/product/b1247359?utm_src=pdf-body
https://www.benchchem.com/product/b1247359?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Concentration (µM) Result

FcεRI Expression

10
Reduction from 30.0% to

25.5%

25 Reduction to 21.0%

50 Reduction to 19.4%

100 Reduction to 16.5%

Cell Viability Up to 100 No toxic effects observed

Data sourced from a study on the inhibitory effects of EDG in FcεRI-mediated human

basophilic KU812F cell activation.[1]

Table 2: Lipid-Lowering and Antioxidant Effects of Eriodictyol 7-O-β-D glucopyranoside in

HepG2 Cells

Parameter Concentration Result

Hepatocellular Triglyceride

(TG) Levels
25 µM

Suppressed FFA-induced

elevation to 62% (P<0.001)

Hepatic Lipid Peroxidation 25 µM

Significantly inhibited FFA-

induced lipid peroxidation

(P<0.001)

Cell Viability Not specified
No detectable morphological

changes or toxicity observed

Data from a study on the effects of Eriodictyol 7-O-β-D glucopyranoside on free fatty acid

(FFA)-treated human HepG2 hepatocellular carcinoma cells.[2][3]

Signaling Pathways and Experimental Workflow
The biological activities of Eriodictyol 7-O-glucuronide and its derivatives are underpinned by

their interaction with key cellular signaling pathways. The diagrams below illustrate the
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proposed mechanisms of action and a typical experimental workflow for assessing these

activities.
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Caption: Proposed anti-allergic signaling pathway of Eriodictyol 7-O-glucuronide in KU812F

cells.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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